Cas no 463-79-6 (Carbonic acid)

• Product Name: Carbonic acid
• CAS No: 463-79-6
• MF: CH₂O₃
• MW: 62.0247807502747
• CID: 330352
• Update Time: 2026-05-14

Carbonic acid Chemical and Physical Properties

Names and Identifiers

• Carbonic acid
• (+/-)-2-HYDROXYHEXADECANOIC ACID
• 2-HYDROXY C16:0 ACID
• 2-HYDROXYPALMITIC ACID
• D,L-2-hydroxyhexadecanoic acid
• dl-A-hydroxypalmitic acid
• Hexadecanoic acid,2-hydroxy
• hydrogen carbonate (bicarbonate)
• hydroxyhexadecanoic acid
• HYDROXYPALMITIC ACID,2
• Hydroxypalmiticacid
• monohydroxymonocarboxylic acid

• Inchi： InChI=1S/CH2O3/c2-1(3)4/h(H2,2,3,4)
• InChI Key： BVKZGUZCCUSVTD-UHFFFAOYSA-N
• SMILES： C(=O)(O)O

Computed Properties

• Exact Mass: 62.00040
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1

Experimental Properties

• Color/Form: Not determined
• Stability/Shelf Life: Cannot be isolated as a pure liquid or solid, since the products of its decomposition, carbon dioxide and water, are much more stable than the acid.
• PSA: 57.53000
• LogP: 0.22240
• Solubility: Not determined

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Acid
• Catalysts and Inorganic Chemicals Inorganic Compounds